![molecular formula C19H20Cl2N2O3 B295405 Benzyl 2-tert-butyl-2-(2,4-dichlorobenzoyl)hydrazinecarboxylate](/img/structure/B295405.png)
Benzyl 2-tert-butyl-2-(2,4-dichlorobenzoyl)hydrazinecarboxylate
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Overview
Description
Benzyl 2-tert-butyl-2-(2,4-dichlorobenzoyl)hydrazinecarboxylate, also known as BPHC, is a chemical compound that has been extensively studied for its potential as an anti-cancer agent. This compound belongs to the class of hydrazinecarboxylates, which have been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. In
Mechanism of Action
The exact mechanism of action of Benzyl 2-tert-butyl-2-(2,4-dichlorobenzoyl)hydrazinecarboxylate is not fully understood, but it is believed to involve the inhibition of the proteasome, a complex of enzymes that plays a critical role in the degradation of proteins. By inhibiting the proteasome, this compound can induce the accumulation of misfolded and damaged proteins, leading to the activation of the unfolded protein response and ultimately, apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been found to exhibit anti-inflammatory and anti-viral activities. This compound has also been shown to inhibit the growth of bacteria and fungi, suggesting that it may have potential as an antimicrobial agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of Benzyl 2-tert-butyl-2-(2,4-dichlorobenzoyl)hydrazinecarboxylate is its specificity for cancer cells, which allows for targeted therapy and reduces the risk of side effects. However, this compound has also been found to have limited solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, the high cost of synthesis and purification may limit its use in large-scale experiments.
Future Directions
There are several future directions for research on Benzyl 2-tert-butyl-2-(2,4-dichlorobenzoyl)hydrazinecarboxylate. One area of interest is the development of more efficient synthesis methods to reduce the cost and increase the yield of this compound. Another area of research is the exploration of the potential of this compound as an adjuvant therapy for cancer treatment, particularly in combination with chemotherapy and radiation therapy. Finally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential biomarkers for predicting response to treatment.
Synthesis Methods
Benzyl 2-tert-butyl-2-(2,4-dichlorobenzoyl)hydrazinecarboxylate can be synthesized through a multistep process involving the condensation of tert-butylhydrazine with 2,4-dichlorobenzoyl chloride, followed by the addition of benzyl bromide. The resulting product is then purified through recrystallization to obtain a white crystalline solid with a melting point of 132-134°C.
Scientific Research Applications
Benzyl 2-tert-butyl-2-(2,4-dichlorobenzoyl)hydrazinecarboxylate has been extensively studied for its potential as an anti-cancer agent. In vitro studies have shown that this compound can induce apoptosis, or programmed cell death, in a variety of cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to inhibit tumor growth in animal models of breast and lung cancer. Furthermore, this compound has been found to sensitize cancer cells to chemotherapy and radiation therapy, suggesting that it may have potential as an adjuvant therapy for cancer treatment.
Properties
Molecular Formula |
C19H20Cl2N2O3 |
---|---|
Molecular Weight |
395.3 g/mol |
IUPAC Name |
benzyl N-[tert-butyl-(2,4-dichlorobenzoyl)amino]carbamate |
InChI |
InChI=1S/C19H20Cl2N2O3/c1-19(2,3)23(17(24)15-10-9-14(20)11-16(15)21)22-18(25)26-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H,22,25) |
InChI Key |
GMGHGTQEGVHHTB-UHFFFAOYSA-N |
SMILES |
CC(C)(C)N(C(=O)C1=C(C=C(C=C1)Cl)Cl)NC(=O)OCC2=CC=CC=C2 |
Canonical SMILES |
CC(C)(C)N(C(=O)C1=C(C=C(C=C1)Cl)Cl)NC(=O)OCC2=CC=CC=C2 |
Origin of Product |
United States |
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